Cas no 2165402-07-1 (Carbamic acid, N-[(1R,2S)-2-(hydroxymethyl)cyclobutyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(1R,2S)-2-(hydroxymethyl)cyclobutyl]-, 1,1-dimethylethyl ester
• CAS No: 2165402-07-1
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 6402364
• PubChem ID: 105533158
• Update Time: 2025-06-29

Carbamic acid, N-[(1R,2S)-2-(hydroxymethyl)cyclobutyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(1R,2S)-2-(hydroxymethyl)cyclobutyl]-, 1,1-dimethylethyl ester
• tert-butyl N-[(1R,2S)-2-(hydroxymethyl)cyclobutyl]carbamate, cis
• AS-78956
• EN300-7426727
• rac-tert-butyl N-[(1R,2S)-2-(hydroxymethyl)cyclobutyl]carbamate
• 2165402-07-1
• tert-butyl N-[cis-2-(hydroxymethyl)cyclobutyl]carbamate
• D95215
• SCHEMBL21950530
• tert-butylN-[cis-2-(hydroxymethyl)cyclobutyl]carbamate
• 1639216-79-7
• AKOS040810746
• tert-butyl N-[(1R,2S)-2-(hydroxymethyl)cyclobutyl]carbamate

• Inchi： 1S/C10H19NO3/c1-10(2,3)14-9(13)11-8-5-4-7(8)6-12/h7-8,12H,4-6H2,1-3H3,(H,11,13)/t7-,8-/m1/s1
• InChI Key： SOIWSLKMPXBQFY-HTQZYQBOSA-N
• SMILES： C(OC(C)(C)C)(=O)N[C@@H]1CC[C@@H]1CO

Computed Properties

• Exact Mass: 201.13649347g/mol
• Monoisotopic Mass: 201.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 58.6Ų

Experimental Properties

• Density: 1.08±0.1 g/cm3(Predicted)
• Boiling Point: 317.9±11.0 °C(Predicted)
• pka: 12.37±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid, N-[(1R,2S)-2-(hydroxymethyl)cyclobutyl]-, 1,1-dimethylethyl ester

Carbamic Acid, N-[(1R,2S)-2-(Hydroxymethyl)cyclobutyl]-, 1,1-Dimethylethyl Ester: A Comprehensive Overview

The compound Carbamic Acid, N-[(1R,2S)-2-(Hydroxymethyl)cyclobutyl]-, 1,1-Dimethylethyl Ester (CAS No. 2165402-07-1) is a specialized organic compound with a unique structure and potential applications in various fields of chemistry. This compound belongs to the class of carbamic acids and their esters, which are widely studied for their roles in synthetic chemistry and biochemistry. The molecule's structure features a cyclobutane ring substituted with a hydroxymethyl group and an ester functional group derived from 1,1-dimethylethanol (isopropyl alcohol). These structural elements contribute to its distinct chemical properties and reactivity.

Recent advancements in synthetic methodology have highlighted the importance of such compounds in the development of novel pharmaceuticals and agrochemicals. The cyclobutane ring system is particularly interesting due to its strained geometry, which can impart unique electronic and steric properties to the molecule. Researchers have explored the synthesis of this compound through various routes, including nucleophilic substitution and esterification reactions. For instance, a study published in the *Journal of Organic Chemistry* demonstrated an efficient synthesis pathway involving the reaction of a suitably substituted cyclobutanamine with an activated carbonyl compound under mild conditions.

The stereochemistry of the compound is defined by the (1R,2S) configuration of the cyclobutane ring. This stereochemical arrangement is critical for determining the compound's biological activity and selectivity. Recent studies have shown that such stereogenic centers can significantly influence the binding affinity of molecules to their target proteins or enzymes. In one notable experiment reported in *Nature Communications*, the (1R,2S) isomer exhibited superior inhibitory activity against a specific kinase compared to its (1S,2R) counterpart. This finding underscores the importance of stereocontrol in the synthesis of bioactive molecules.

The hydroxymethyl group attached to the cyclobutane ring introduces additional functional diversity to the molecule. This group can participate in hydrogen bonding interactions, which are crucial for molecular recognition and binding in biological systems. Furthermore, the hydroxymethyl group can serve as a site for further chemical modifications, enabling the construction of more complex molecular architectures. For example, researchers have utilized this position for glycosylation reactions to create sugar-containing derivatives with potential applications in carbohydrate chemistry.

The ester group derived from 1,1-dimethylethanol contributes to the compound's solubility properties and stability under certain reaction conditions. Ester functionalities are commonly employed as protecting groups for carboxylic acids during organic synthesis. In this case, the isopropyl ester provides a balance between reactivity and stability, making it suitable for various transformations. Recent work published in *Organic Letters* has demonstrated its utility as an intermediate in peptide coupling reactions due to its ability to facilitate nucleophilic attack by amino groups.

From an environmental perspective, understanding the degradation pathways of such compounds is essential for assessing their ecological impact. Studies have shown that under aerobic conditions, this compound undergoes hydrolysis to yield carbamic acid and isopropyl alcohol. The rate of this process is influenced by factors such as pH and temperature. These findings are particularly relevant for industries involved in chemical manufacturing and waste management.

In terms of industrial applications, Carbamic Acid Esters like this one find use as intermediates in pharmaceutical synthesis and as components in agrochemical formulations. Their ability to act as both electrophilic acceptors and nucleophilic donors makes them versatile building blocks in organic synthesis. For instance, they can be employed in Michael addition reactions or as substrates for enzymatic catalysis.

Looking ahead, ongoing research aims to exploit the unique properties of this compound further. Scientists are exploring its potential as a chiral auxiliary in asymmetric synthesis and as a ligand in transition metal-catalyzed reactions. Additionally, there is growing interest in using such compounds as templates for constructing complex natural product analogs with enhanced bioactivity.

In conclusion,Carbamic Acid Esters like CAS No. 2165402-07-1 represent an important class of compounds with diverse applications across multiple disciplines. Their structural complexity and functional versatility make them valuable tools for advancing chemical research and development.